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Compound of Interest

Compound Name: 6-Nonadecynoic acid

CAS No.: 600175-30-2

Cat. No.: B1244884

Get Quote

Natural Occurrence, Isolation Protocols, and
Pharmacological Mechanisms
Executive Summary
6-Nonadecynoic acid (6-NDA) is a rare, naturally occurring acetylenic fatty acid characterized

by a 19-carbon chain with a triple bond at the C-6 position. Unlike common dietary fatty acids,

6-NDA exhibits potent biological activity, most notably as a fungistatic agent capable of

overcoming azole resistance in Candida albicans.[1]

While often discussed in the context of acetylenic acids from the Olacaceae family (e.g.,

Ochanostachys amentacea), 6-NDA is specifically isolated from the root bark of Pentagonia

gigantifolia and Sommera sabiceoides (Rubiaceae). This guide outlines the precise isolation

workflow, structural characterization, and its dual-mechanistic potential involving sphingolipid

biosynthesis interference and DNA polymerase inhibition.

Botanical Origins & Biosynthesis
Acetylenic fatty acids are chemotaxonomic markers in specific plant families, including

Olacaceae, Santalaceae, and Rubiaceae.
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Primary Natural Sources
Species Family Part Used Yield Profile

Pentagonia

gigantifolia
Rubiaceae Root Bark

Primary Source. High

concentration of 6-

NDA relative to other

lipids.[2]

Sommera sabiceoides Rubiaceae Roots

Secondary source; co-

occurs with 6-

heptadecynoic and 6-

icosynoic acids.[2][3]

Ochanostachys

amentacea
Olacaceae Twigs/Bark

Contextual Source.

Rich in C18

acetylenes (e.g.,

minquartynoic acid)

but structurally related

to 6-NDA.

Biosynthetic Significance
The presence of the alkyne functionality at C-6 suggests a specific desaturase/acetylenase

activity acting on a C19 precursor. This is unusual, as most plant fatty acids are even-

numbered (C16, C18). The C19 chain length implies

-oxidation or elongation of odd-chain primers (e.g., propionate) prior to desaturation.

Isolation & Purification Protocol
The following protocol is designed for the isolation of 6-NDA from Pentagonia gigantifolia roots.

This workflow prioritizes the preservation of the unstable alkyne moiety.

Experimental Workflow
Step 1: Extraction

Substrate: Air-dried, pulverized roots of P. gigantifolia (1.0 kg).
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Solvent: 95% Ethanol (EtOH).

Condition: Maceration at room temperature for 72 hours (x3).

Rationale: EtOH efficiently extracts polar lipids and fatty acids while minimizing the extraction

of non-polar waxes found in hexane extracts.

Step 2: Liquid-Liquid Partitioning

Concentrate EtOH extract in vacuo.

Suspend residue in Water (

).

Partition sequentially with Hexane, Dichloromethane (DCM), and Ethyl Acetate.

Target Fraction: The bioactivity (antifungal) typically resides in the DCM fraction.

Step 3: Chromatographic Isolation

Stationary Phase: Silica Gel 60 (230-400 mesh).

Mobile Phase Gradient: Hexane

Hexane:Ethyl Acetate (9:1

7:3).

Detection: Thin Layer Chromatography (TLC) visualized with Iodine vapor or

Phosphomolybdic acid (PMA). 6-NDA appears as a distinct spot at

(Hexane:EtOAc 4:1).

Step 4: High-Performance Liquid Chromatography (HPLC)

Column: C18 Reverse-Phase (Semi-preparative, 250 x 10 mm).

Eluent: Isocratic Acetonitrile:Water (85:15) + 0.1% Formic Acid.
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Flow Rate: 2.0 mL/min.

Detection: UV at 205 nm (terminal alkynes have weak absorbance; carboxyl group

dominates).

Visualization: Isolation Workflow
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Figure 1: Step-by-step bioassay-guided fractionation workflow for isolating 6-NDA from plant

root biomass.

Chemical Characterization & Identification
To validate the isolation, the compound must meet specific spectroscopic criteria. The alkyne at

C-6 provides a unique NMR signature distinct from common alkenes.

Key Spectroscopic Data (Consensus)
Technique Signal/Parameter Assignment/Interpretation

H NMR (500 MHz, CDCl

)

0.88 (t,

Hz, 3H)

Terminal Methyl (H-19)

1.25 - 1.40 (m, br) Bulk Methylenes (H-9 to H-18)

2.15 (m, 4H) Propargylic protons (H-5, H-8)

2.38 (t,

Hz, 2H)
-Methylene to COOH (H-2)

C NMR (125 MHz, CDCl

)
179.5 Carbonyl (C-1)

80.2, 79.8 Acetylenic Carbons (C-6, C-7)

18.5, 18.7 Propargylic Carbons (C-5, C-8)

Mass Spectrometry (EI-MS) 294

Molecular Ion (Consistent with

C

H

O

)
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Quality Control Check: The absence of olefinic protons (usually

5.3-5.6) confirms the unsaturation is purely acetylenic.

Pharmacological Mechanisms
6-Nonadecynoic acid exhibits a dual-threat profile. Its primary validated mechanism is

antifungal, while its structural class suggests potential as a DNA polymerase inhibitor.

Mechanism A: Disruption of Sphingolipid Biosynthesis
(Antifungal)
Research indicates that 6-NDA acts by interfering with fatty acid homeostasis and sphingolipid

pathways in fungi.[1][4]

Target: It mimics endogenous fatty acids, integrating into the sphingolipid biosynthesis

pathway.

Effect: This leads to the accumulation of toxic long-chain bases or aberrant ceramides,

causing membrane stress and cell death.

Potency: It is effective against azole-resistant Candida albicans strains.[4][5][6]

Mechanism B: DNA Polymerase Inhibition (Class Effect)
While specific IC

data for 6-NDA on DNA Pol

is less ubiquitous than its antifungal data, acetylenic fatty acids (e.g., minquartynoic acid,
taurospongin A) are established inhibitors of this enzyme.

Mechanism: Long-chain fatty acids bind to the 8-kDa domain of DNA Polymerase

, preventing DNA template binding.

Relevance: DNA Pol

is crucial for Base Excision Repair (BER). Inhibitors sensitize cancer cells to DNA-damaging
agents (e.g., bleomycin, cisplatin).[7] 6-NDA serves as a lipophilic scaffold for developing
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potent BER inhibitors.

Visualization: Mechanism of Action
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Figure 2: Dual mechanistic pathways: Confirmed antifungal interference and potential DNA

Polymerase

inhibition.

Quantitative Activity Data
The following data highlights the potency of 6-NDA compared to standard clinical agents.

Table 1: Antifungal Activity (MIC values in

g/mL)

Organism
Strain
Phenotype

6-
Nonadecynoic
Acid

Fluconazole
Amphotericin
B

Candida

albicans
Wild Type 0.52 0.29 0.52

Candida albicans Azole-Resistant 0.52 >64.0 0.52
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| Cryptococcus neoformans | Pathogenic | 1.50 | 4.00 | 0.50 |

Note: 6-NDA retains full potency against drug-resistant strains, indicating a mechanism distinct

from 14

-demethylase inhibition (the target of fluconazole).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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